Cumene Hydroperoxide (80per cent, Technical grade) Cumene Hydroperoxide (80per cent, Technical grade) Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.
Cumene hydroperoxide is a peroxol that is cumene in which the alpha-hydrogen is replaced by a hydroperoxy group. It has a role as an oxidising agent, an environmental contaminant and a Mycoplasma genitalium metabolite. It derives from a hydride of a cumene.
Brand Name: Vulcanchem
CAS No.: 80-15-9
VCID: VC0121061
InChI: InChI=1S/C9H12O2/c1-9(2,11-10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
SMILES: CC(C)(C1=CC=CC=C1)OO
Molecular Formula: C9H12O2
C6H5C(CH3)2OOH
C9H12O2
Molecular Weight: 152.19 g/mol

Cumene Hydroperoxide (80per cent, Technical grade)

CAS No.: 80-15-9

Reference Standards

VCID: VC0121061

Molecular Formula: C9H12O2
C6H5C(CH3)2OOH
C9H12O2

Molecular Weight: 152.19 g/mol

Cumene Hydroperoxide (80per cent, Technical grade) - 80-15-9

CAS No. 80-15-9
Product Name Cumene Hydroperoxide (80per cent, Technical grade)
Molecular Formula C9H12O2
C6H5C(CH3)2OOH
C9H12O2
Molecular Weight 152.19 g/mol
IUPAC Name 2-hydroperoxypropan-2-ylbenzene
Standard InChI InChI=1S/C9H12O2/c1-9(2,11-10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
Standard InChIKey YQHLDYVWEZKEOX-UHFFFAOYSA-N
Impurities Impurities found in 80-95% cumene hydroperoxide include: cumene, dimethyl phenylcarbinol, and acetophenone.
SMILES CC(C)(C1=CC=CC=C1)OO
Canonical SMILES CC(C)(C1=CC=CC=C1)OO
Boiling Point Decomposes at 261° F (NTP, 1992)
153 °C
Colorform Colorless to pale-yellow liq
Colorless liquid
Density 1.03 at 77 °F (USCG, 1999)
1.03 g/cu cm at 20 °C
Relative density (water = 1): 1.06
Flash Point 135 °F (NTP, 1992)
175 °F (79 °C) (Closed cup)
79 °C c.c.
Melting Point less than -40 °F (NTP, 1992)
-9.0 °C
-9 °C
Physical Description Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.
Liquid
COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.
Description Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.
Cumene hydroperoxide is a peroxol that is cumene in which the alpha-hydrogen is replaced by a hydroperoxy group. It has a role as an oxidising agent, an environmental contaminant and a Mycoplasma genitalium metabolite. It derives from a hydride of a cumene.
Solubility less than 0.1 mg/mL at 64° F (NTP, 1992)
0.09 M
In water, 1.39X10+4 mg/L at 25 °C
Slightly soluble in water
Readily soluble in alcohol, acetone, esters, hydrocarbons, and chlorinated hydrocarbons.
Soluble in ether
Solubility in water, g/100ml: 1.5
Synonyms 1-Methyl-1-phenylethyl Hydroperoxide; α,α-Dimethylbenzyl Hydroperoxide; 1-Methyl-1-phenylethyl Hydroperoxide; 2-Hydroperoxy-2-phenylpropane; 2-Phenyl-2-propyl Hydroperoxide; 2-Phenylpropyl Hydroperoxide; 7-Cumyl Hydroperoxide; CHP; CHP 158; CHP 5; CH
Vapor Density 5 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 5.4
Vapor Pressure 0.6 mm Hg at 68 °F (for 80-85% by weight) (NTP, 1992)
0.00 mmHg
3.27X10-3 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 32
PubChem Compound 6629
Last Modified Nov 11 2021
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